Cas no 2639458-51-6 (tert-butyl 3-{(2,3-difluorophenyl)methylamino}propanoate)

• Product Name: tert-butyl 3-{(2,3-difluorophenyl)methylamino}propanoate
• CAS No: 2639458-51-6
• MF: C₁₄H₁₉F₂NO₂
• MW: 271.302971124649
• CID: 5643036
• PubChem ID: 165902604
• Update Time: 2025-07-19

tert-butyl 3-{(2,3-difluorophenyl)methylamino}propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-28229769
• 2639458-51-6
• tert-butyl 3-{[(2,3-difluorophenyl)methyl]amino}propanoate
• tert-butyl 3-{(2,3-difluorophenyl)methylamino}propanoate

• Inchi： 1S/C14H19F2NO2/c1-14(2,3)19-12(18)7-8-17-9-10-5-4-6-11(15)13(10)16/h4-6,17H,7-9H2,1-3H3
• InChI Key： OXNCEGQSNUYQKI-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1CNCCC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 271.13838517g/mol
• Monoisotopic Mass: 271.13838517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl 3-{(2,3-difluorophenyl)methylamino}propanoate

Professional Introduction to Tert-butyl 3-{(2,3-difluorophenyl)methylamino}propanoate (CAS No. 2639458-51-6)

Tert-butyl 3-{(2,3-difluorophenyl)methylamino}propanoate, a compound with the chemical identifier CAS No. 2639458-51-6, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit remarkable potential in the development of novel therapeutic agents. Its unique structural configuration, characterized by a tert-butyl ester group and a fluorinated aromatic ring, makes it a valuable intermediate in the synthesis of complex bioactive molecules.

The structural motif of tert-butyl 3-{(2,3-difluorophenyl)methylamino}propanoate incorporates several key features that contribute to its utility in medicinal chemistry. The presence of a tert-butyl group enhances the lipophilicity of the molecule, facilitating its absorption and distribution within biological systems. This property is particularly advantageous in drug design, where optimizing pharmacokinetic profiles is crucial for achieving therapeutic efficacy.

The fluorinated aromatic ring, specifically the 2,3-difluorophenyl moiety, introduces additional electronic and steric effects that can modulate the biological activity of the compound. Fluorine atoms are well-known for their ability to influence metabolic stability, binding affinity, and overall pharmacological properties. In recent years, there has been growing interest in fluorinated compounds due to their enhanced bioavailability and resistance to enzymatic degradation. The incorporation of such groups into drug candidates has led to the discovery of several promising therapeutic agents.

In the context of contemporary research, tert-butyl 3-{(2,3-difluorophenyl)methylamino}propanoate has found applications in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility as a building block in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The fluorinated phenyl ring provides a scaffold that can be further functionalized to achieve high selectivity for specific enzyme targets.

Recent advancements in computational chemistry have further highlighted the potential of this compound. Molecular modeling studies have revealed that the structural features of tert-butyl 3-{(2,3-difluorophenyl)methylamino}propanoate allow for strong interactions with biological targets, including protein kinases and transcription factors. These interactions are mediated by hydrogen bonding networks and hydrophobic effects facilitated by the fluorine atoms and the tert-butyl ester group.

The synthesis of tert-butyl 3-{(2,3-difluorophenyl)methylamino}propanoate involves multi-step organic reactions that showcase the ingenuity of modern synthetic methodologies. The introduction of fluorine atoms into aromatic rings is typically achieved through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These techniques require precise control over reaction conditions to ensure high yields and minimal side products.

The tert-butyl ester group provides a versatile handle for further chemical modifications, enabling chemists to explore diverse structural analogs. This flexibility is particularly valuable in drug discovery pipelines, where rapid iteration and optimization are essential for identifying lead compounds with optimal pharmacological profiles. The ability to modify both the fluorinated phenyl ring and the amino propanoate moiety allows for systematic exploration of structure-activity relationships.

In conclusion, tert-butyl 3-{(2,3-difluorophenyl)methylamino}propanoate (CAS No. 2639458-51-6) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in advancing therapeutic innovation.